Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C8H9Cl2N B1597643 2-(2,3-Dichlorophenyl)ethanamine CAS No. 34164-43-7

2-(2,3-Dichlorophenyl)ethanamine

Cat. No. B1597643
CAS RN: 34164-43-7
M. Wt: 190.07 g/mol
InChI Key: WWRLSNWKOZHYIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07629358B2

Procedure details

A solution of 2,3-dichlorophenylacetonitrile (0.5 g, 2.7 mmol) in diethyl ether (5 mL) was added to an ice-cold solution of lithium aluminium hydride (1M in diethyl ether, 2.7 mL, 2.7 mmol) and aluminium trichloride (359 mg, 2.7 mmol). The mixture was stirred at room temperature 2.5 hours and was then quenched with 1M sodium hydroxide solution (5 mL). The mixture was stirred for a further 30 minutes and filtered through Celite®. The layers of the filtrate were separated and the organic solution was concentrated in vacuo. Purification of the residue by column chromatography on silica gel, eluting with dichloromethane:methanol:0.88 ammonia, 100:0:0 to 95:5:0.5 afforded the title compound as a clear oil in 26% yield, 135 mg. 1H NMR (400 MHz, CDCl3) δ 7.38 (1H, dd), 7.27-7.19 (2H, m), 2.95 (2H, m), 2.87 (2H, m) ppm; LRMS APCI m/z 190 [M+H]+
Name
2,3-dichlorophenylacetonitrile
Quantity
0.5 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
lithium aluminium hydride
Quantity
2.7 mL
Type
reactant
Reaction Step One
Name
aluminium trichloride
Quantity
359 mg
Type
reactant
Reaction Step One
Name
diethyl ether
Quantity
5 mL
Type
solvent
Reaction Step One
Name
ammonia
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:7]([Cl:8])=[CH:6][CH:5]=[CH:4][C:3]=1[CH2:9][C:10]#[N:11].[H-].[Al+3].[Li+].[H-].[H-].[H-].[Cl-].[Cl-].[Cl-].[Al+3]>C(OCC)C>[NH3:11].[Cl:1][C:2]1[C:7]([Cl:8])=[CH:6][CH:5]=[CH:4][C:3]=1[CH2:9][CH2:10][NH2:11] |f:1.2.3.4.5.6,7.8.9.10|

Inputs

Step One
Name
2,3-dichlorophenylacetonitrile
Quantity
0.5 g
Type
reactant
Smiles
ClC1=C(C=CC=C1Cl)CC#N
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
lithium aluminium hydride
Quantity
2.7 mL
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Name
aluminium trichloride
Quantity
359 mg
Type
reactant
Smiles
[Cl-].[Cl-].[Cl-].[Al+3]
Name
diethyl ether
Quantity
5 mL
Type
solvent
Smiles
C(C)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature 2.5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was then quenched with 1M sodium hydroxide solution (5 mL)
STIRRING
Type
STIRRING
Details
The mixture was stirred for a further 30 minutes
Duration
30 min
FILTRATION
Type
FILTRATION
Details
filtered through Celite®
CUSTOM
Type
CUSTOM
Details
The layers of the filtrate were separated
CONCENTRATION
Type
CONCENTRATION
Details
the organic solution was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
Purification of the residue by column chromatography on silica gel
WASH
Type
WASH
Details
eluting with dichloromethane

Outcomes

Product
Details
Reaction Time
 2.5 h
Name
ammonia
Type
product
Smiles
N
Name
title compound
Type
product
Smiles
ClC1=C(C=CC=C1Cl)CCN

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.